Cas no 1620955-76-1 (Tert-Butyl pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Tert-Butyl pyrrolidine-3-carboxylate hydrochloride
• CAS No: 1620955-76-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 4702494
• Update Time: 2023-08-15

Tert-Butyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl pyrrolidine-3-carboxylate hydrochloride
• Pyrrolidine-3-carboxylic acid tert-butyl ester HCl
• Tert-Butyl pyrrolidine-3-carboxylate hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-9(2,3)12-8(11)7-4-5-10-6-7;/h7,10H,4-6H2,1-3H3;1H
• InChI Key： VWUUCHCTXOIYMN-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(C1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids